4-Dehydroxy-5-hydroxy Ritonavir
4-Dehydroxy-5-hydroxy Ritonavir
Brand Name:
Vulcanchem
CAS No.:
202816-62-4
VCID:
VC0137749
InChI:
InChI=1S/C37H48N6O5S2/c1-24(2)33(42-36(46)43(5)20-29-22-49-35(39-29)25(3)4)34(45)41-31(17-27-14-10-7-11-15-27)32(44)18-28(16-26-12-8-6-9-13-26)40-37(47)48-21-30-19-38-23-50-30/h6-15,19,22-25,28,31-33,44H,16-18,20-21H2,1-5H3,(H,40,47)(H,41,45)(H,42,46)/t28-,31-,32-,33-/m0/s1
SMILES:
CC(C)C1=NC(=CS1)CN(C)C(=O)NC(C(C)C)C(=O)NC(CC2=CC=CC=C2)C(CC(CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)O
Molecular Formula:
C37H48N6O5S2
Molecular Weight:
720.9 g/mol
4-Dehydroxy-5-hydroxy Ritonavir
CAS No.: 202816-62-4
Reference Standards
VCID: VC0137749
Molecular Formula: C37H48N6O5S2
Molecular Weight: 720.9 g/mol
CAS No. | 202816-62-4 |
---|---|
Product Name | 4-Dehydroxy-5-hydroxy Ritonavir |
Molecular Formula | C37H48N6O5S2 |
Molecular Weight | 720.9 g/mol |
IUPAC Name | 1,3-thiazol-5-ylmethyl N-[(2S,4S,5S)-4-hydroxy-5-[[(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate |
Standard InChI | InChI=1S/C37H48N6O5S2/c1-24(2)33(42-36(46)43(5)20-29-22-49-35(39-29)25(3)4)34(45)41-31(17-27-14-10-7-11-15-27)32(44)18-28(16-26-12-8-6-9-13-26)40-37(47)48-21-30-19-38-23-50-30/h6-15,19,22-25,28,31-33,44H,16-18,20-21H2,1-5H3,(H,40,47)(H,41,45)(H,42,46)/t28-,31-,32-,33-/m0/s1 |
Standard InChIKey | VRNXMJYSOAQBMK-XGKFQTDJSA-N |
Isomeric SMILES | CC(C)C1=NC(=CS1)CN(C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC2=CC=CC=C2)[C@H](C[C@H](CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)O |
SMILES | CC(C)C1=NC(=CS1)CN(C)C(=O)NC(C(C)C)C(=O)NC(CC2=CC=CC=C2)C(CC(CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)O |
Canonical SMILES | CC(C)C1=NC(=CS1)CN(C)C(=O)NC(C(C)C)C(=O)NC(CC2=CC=CC=C2)C(CC(CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)O |
Synonyms | (3S,5S,6S,9S)-5-Hydroxy-12-methyl-9-(1-methylethyl)-13-[2-(1-methylethyl)-4-thiazolyl]-8,11-dioxo-3,6-bis(phenylmethyl)-2,7,10,12-tetraazatridecanoic Acid 5-Thiazolylmethyl Ester; Ritonavir Impurity I;_x000B_(5S,8S,9S,11S)-9-Hydroxy-2-methyl-5-(1-methyleth |
PubChem Compound | 515815 |
Last Modified | Nov 11 2021 |
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